molecular formula C14H14BrN5 B6263961 5-bromo-N-methyl-N-[(1-methyl-1H-imidazol-2-yl)methyl]quinazolin-2-amine CAS No. 2309460-68-0

5-bromo-N-methyl-N-[(1-methyl-1H-imidazol-2-yl)methyl]quinazolin-2-amine

Cat. No. B6263961
CAS RN: 2309460-68-0
M. Wt: 332.2
InChI Key:
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

Imidazole is a five-membered heterocyclic moiety that possesses three carbon, two nitrogen, four hydrogen atoms, and two double bonds . It is also known as 1, 3-diazole . It contains two nitrogen atoms, in which one nitrogen bear a hydrogen atom, and the other is called pyrrole type nitrogen .


Synthesis Analysis

Imidazole was first named glyoxaline because the first synthesis has been made by glyoxal and ammonia . It is the basic core of some natural products such as histidine, purine, histamine and DNA based structures, etc .


Molecular Structure Analysis

Imidazole is an amphoteric in nature i.e. it shows both acidic and basic properties . Due to the presence of a positive charge on either of two nitrogen atom, it shows two equivalent tautomeric forms .


Chemical Reactions Analysis

Among the different heterocyclic compounds, imidazole is better known due to its broad range of chemical and biological properties . Imidazole has become an important synthon in the development of new drugs .


Physical And Chemical Properties Analysis

Imidazole is a white or colorless solid that is highly soluble in water and other polar solvents .

Mechanism of Action

The derivatives of 1, 3-diazole show different biological activities such as antibacterial, antimycobacterial, anti-inflammatory, antitumor, antidiabetic, anti-allergic, antipyretic, antiviral, antioxidant, anti-amoebic, antihelmintic, antifungal and ulcerogenic activities, etc. as reported in the literature .

Future Directions

There is a great importance of heterocyclic ring containing drugs . In heterocyclic chemistry, imidazole containing moiety occupied a unique position . Therefore, the development of new drugs that overcome the AMR problems is necessary .

properties

{ "Design of the Synthesis Pathway": "The synthesis pathway for 5-bromo-N-methyl-N-[(1-methyl-1H-imidazol-2-yl)methyl]quinazolin-2-amine involves the reaction of 5-bromo-2-nitrobenzoic acid with methylamine to form 5-bromo-N-methyl-2-nitrobenzamide, which is then reduced to 5-bromo-N-methyl-2-aminobenzamide. This intermediate is then reacted with 1-methyl-1H-imidazole-2-carbaldehyde to form 5-bromo-N-methyl-N-[(1-methyl-1H-imidazol-2-yl)methyl]benzamide, which is then cyclized to form the final product.", "Starting Materials": [ "5-bromo-2-nitrobenzoic acid", "methylamine", "1-methyl-1H-imidazole-2-carbaldehyde" ], "Reaction": [ "Step 1: 5-bromo-2-nitrobenzoic acid is reacted with methylamine in the presence of a suitable catalyst to form 5-bromo-N-methyl-2-nitrobenzamide.", "Step 2: 5-bromo-N-methyl-2-nitrobenzamide is reduced using a suitable reducing agent to form 5-bromo-N-methyl-2-aminobenzamide.", "Step 3: 5-bromo-N-methyl-2-aminobenzamide is reacted with 1-methyl-1H-imidazole-2-carbaldehyde in the presence of a suitable catalyst to form 5-bromo-N-methyl-N-[(1-methyl-1H-imidazol-2-yl)methyl]benzamide.", "Step 4: 5-bromo-N-methyl-N-[(1-methyl-1H-imidazol-2-yl)methyl]benzamide is cyclized using a suitable cyclization agent to form 5-bromo-N-methyl-N-[(1-methyl-1H-imidazol-2-yl)methyl]quinazolin-2-amine." ] }

CAS RN

2309460-68-0

Product Name

5-bromo-N-methyl-N-[(1-methyl-1H-imidazol-2-yl)methyl]quinazolin-2-amine

Molecular Formula

C14H14BrN5

Molecular Weight

332.2

Purity

95

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.